Cas no 143-03-3 (Octadecyl hydrogen sulfate)

Octadecyl hydrogen sulfate Properties

Names and Identifiers

• Sulfuric acid,monooctadecyl ester
• octadecyl hydrogen sulfate
• octadecyl hydrogen sulphate
• Octadecylsulfate
• OCTADECYLSULPHATE
• sulfuric acid stearyl ester
• Sulfuric acid hydrogen octadecyl ester
• Sulfuric acid, monooctadecyl ester
• J140.476H
• CHEMBL405591
• octadecyl hydrogen sulate
• SCHEMBL41459
• Q27236883
• CHEBI:173347
• 0K1H616V7H
• EINECS 205-580-0
• UNII-0K1H616V7H
• DTXSID2042432
• 143-03-3
• OCTADECYL SULFATE
• stearyl sulfate
• n-octadecyl sulfate
• octadecylsulfuric acid
• NS00014050
• monooctadecyl estersulfuric acid
• Octadecyl hydrogen sulphate
• +Expand

• InChIKey： HVWGGPRWKSHASF-UHFFFAOYSA-N
• Inchi： 1S/C18H38O4S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-22-23(19,20)21/h2-18H2,1H3,(H,19,20,21)
• SMILES： CCCCCCCCCCCCCCCCCCOS(=O)(O)=O

Computed Properties

• Exact Mass: 350.24924
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 18
• Monoisotopic Mass: 350.24908086g/mol
• Heavy Atom Count: 23
• Complexity: 322
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 72Ų

Experimental Properties

• PSA: 63.6